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Compound of Interest

Compound Name: 4,4'-Dithiobisbenzoic acid

Cat. No.: B013565

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Dithiobisbenzoic acid (DTBA) is a disulfide-containing aromatic carboxylic acid. Its
unique structure, featuring a redox-responsive disulfide bond and terminal carboxylic acid
groups, makes it a valuable building block in various scientific and biomedical applications. The
disulfide linkage can be cleaved under reducing conditions, such as the high glutathione
concentrations found within the intracellular environment of cancer cells, making it an attractive
component for targeted drug delivery systems. The carboxylic acid moieties provide convenient
handles for conjugation to other molecules, such as drugs, polymers, and targeting ligands, or
for anchoring to surfaces to form self-assembled monolayers (SAMs).

This technical guide provides an overview of commercial suppliers of 4,4'-Dithiobisbenzoic
acid, its physicochemical properties, and detailed experimental protocols for its application in
redox-responsive drug delivery, self-assembled monolayers, and bioconjugation.

Commercial Suppliers and Physicochemical
Properties

A variety of chemical suppliers offer 4,4'-Dithiobisbenzoic acid, typically in technical grade or
with higher purity for research and development purposes. The quality and specifications can
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vary between suppliers, and it is crucial for researchers to consult the Certificate of Analysis

(CoA) for specific lot information.

Table 1: Commercial Suppliers of 4,4'-Dithiobisbenzoic Acid

Supplier Product Number Purity Availability
Alfa Chemistry ACM1155517 96% In Stock
Santa Cruz

) sc-227375 - In Stock
Biotechnology
CymitQuimica TR-D494200 Technical Grade In Stock
ChemicalBook CB7258043 99% In Stock
BLD Pharm BD17738 - In Stock

Table 2: Physicochemical Properties of 4,4'-Dithiobisbenzoic Acid

Property Value Source

CAS Number 1155-51-7 [1][2]

Molecular Formula C14H1004S2 [1112]

Molecular Weight 306.36 g/mol [3]
Pale yellow to pale orange

Appearance . [2]
solid

Melting Point 317-320 °C (decomposes) [2][3]

N ] 525.2 °C at 760 mmHg

Boiling Point ) [2][3]

(Predicted)
- Insoluble in water. Soluble in
Solubility

organic solvents like DMSO.

Applications and Experimental Protocols
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The versatile structure of 4,4'-Dithiobisbenzoic acid lends itself to several advanced
applications in research and drug development.

Redox-Responsive Drug Delivery

The disulfide bond in DTBA is stable in the oxidative extracellular environment but is readily
cleaved in the reducing intracellular environment, which has a significantly higher concentration
of glutathione (GSH).[4] This property is exploited in the design of "smart" drug delivery
systems that release their therapeutic payload specifically within target cells, such as cancer
cells.

Experimental Workflow: Formulation of Redox-Responsive Nanopatrticles
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Preparation

Prepare aqueous solution ( Nanoparticle Formation Purification
with surfactant
Inject organic phase into Evaporate organic solvent Self-assembly into Purify nanoparticles via Drug-loaded redox-responsive
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-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013565#commercial-suppliers-of-4-4-
dithiobisbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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